4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide

• IUPAC Name: 4-ethoxy-N-(4-phenylbutan-2-yl)benzamide
• InChI: InChI=1S/C19H23NO2/c1-3-22-18-13-11-17(12-14-18)19(21)20-15(2)9-10-16-7-5-4-6-8-16/h4-8,11-15H,3,9-10H2,1-2H3,(H,20,21)
• InChI Key: WZCUMRYAEWIDGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C)CCC2=CC=CC=C2
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide is a chemical compound that has been extensively studied for its potential application in scientific research. It belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide is not fully understood, but it is believed to act on the opioid receptors in the central nervous system. It has been found to bind to the mu-opioid receptor with high affinity, leading to the activation of downstream signaling pathways that result in its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
In addition to its analgesic and anti-inflammatory effects, this compound has been found to exhibit a range of other biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant properties, as well as the ability to improve cognitive function. It has also been found to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide in lab experiments is its well-established synthesis method, which allows for the production of high yields of the compound. It also exhibits a range of biochemical and physiological effects, making it a versatile tool for scientific research. However, one limitation of using this compound is its potential for addiction and abuse, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide. One potential direction is the development of new pain medications based on its analgesic and anti-inflammatory effects. Another direction is the study of its neuroprotective effects, which may lead to the development of new treatments for neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, which may inform its future use in scientific research.

Scientific Research Applications

4-ethoxy-N-(1-methyl-3-phenylpropyl)benzamide has been widely used in scientific research due to its potential application in various fields. One of the primary applications of this compound is in the study of pain and inflammation. It has been found to exhibit analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain medications.